Thieno[3,2-c]pyridine-7-carboxylic acid, 4,5-dihydro-4-oxo-

• IUPAC Name: 4-oxo-5H-thieno[3,2-c]pyridine-7-carboxylic acid
• InChI: InChI=1S/C8H5NO3S/c10-7-4-1-2-13-6(4)5(3-9-7)8(11)12/h1-3H,(H,9,10)(H,11,12)
• InChI Key: LMNPMUXOSKNOQL-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC2=C1C(=O)NC=C2C(=O)O
• Molecular Formula: C8H5NO3S
• Molecular Weight: 195.20 g/mol

Description

Thieno[3,2-c]pyridine-7-carboxylic acid is a bicyclic heteroaromatic compound. It has a molecular weight of 179.2 and its IUPAC name is thieno[3,2-c]pyridine-7-carboxylic acid. It is typically stored at room temperature and comes in the form of a powder.

Synthesis Analysis

The synthesis of thieno[2,3-c]pyridine derivatives has been explored in various studies. One method involves the use of sodium dithionite in a reductive lactamization process. Another approach involves the replacement of halogens in the 4-position by the 3-pyridyl group.

Molecular Structure Analysis

The molecular structure of thieno[3,2-c]pyridine-7-carboxylic acid involves a bicyclic core with a ring nitrogen acting as a hydrogen bond acceptor interacting with a backbone amide NH-group. The hydrogen in the 1-position of the ring forms a loose hydrogen bond with a backbone carbonyl group.

Physical And Chemical Properties Analysis

Thieno[3,2-c]pyridine-7-carboxylic acid is an off-white solid. It has a molecular weight of 179.2 and is typically stored at room temperature.

Mechanism of Action

Thieno[3,2-c]pyridine-7-carboxylic acid derivatives are believed to inhibit tyrosine kinases associated with PDGFR or Raf. This inhibition can lead to antiangiogenic or anti-proliferative effects, such as anticancer activity.

Safety and Hazards

The compound is labeled with the GHS07 pictogram, indicating that it may cause skin irritation, serious eye irritation, and may cause respiratory irritation. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling.

Future Directions

Thieno[3,2-c]pyridine derivatives have potential for future drug discovery programs, particularly as kinase inhibitors. Their ability to inhibit tyrosine kinases associated with PDGFR or Raf makes them potential candidates for the development of anticancer drugs.